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For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl valerate (also known as propyl pentanoate) is an ester with the chemical formula
CsH160:2. It is a colorless liquid with a fruity odor, commonly used as a flavoring and fragrance
agent. In the context of pharmaceutical and drug development research, understanding the
thermodynamic and physical properties of esters like propyl valerate is crucial for various
applications, including formulation development, solvent selection, and process optimization.
This technical guide provides a comprehensive overview of the key thermodynamic properties
of propyl valerate, detailed experimental protocols for their determination, and a summary of
relevant data.

Core Thermodynamic and Physical Properties

A compilation of the fundamental thermodynamic and physical properties of propyl valerate is
presented below. These values have been aggregated from various sources and provide a
baseline for its characterization.

Data Presentation: Quantitative Properties of Propyl
Valerate
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Property Value Units Conditions Citations
Molecular Weight  144.21 g/mol - [112]1[3][4]
Melting Point -70.7to -71.0 °C 760.00 mm Hg [41[5]
Boiling Point 167.0 to 168.0 °C 760.00 mm Hg [41[5]
Vapor Pressure 1.60 mmHg 25.00 °C [31[5]
Density 0.870 - 0.872 g/lcm? 20.00 °C (2115161071
Refractive Index 1.4050 - 20.00 °C [5]

Flash Point 37.78 °C (TCC) [5]

Water Solubility 308.7 mg/L 2 O_C [5]

(estimated)
LogP (o/w) 2.823 - (estimated) [5]

Experimental Protocols

Detailed methodologies for the experimental determination of the key thermodynamic
properties of propyl valerate are outlined below. These protocols are based on established
techniques for the characterization of organic liquids.

Determination of Melting Point

The melting point of propyl valerate, which is a low-temperature transition, can be determined
using a cryostat or a specialized low-temperature differential scanning calorimeter (DSC).

Methodology:

o Sample Preparation: A small, accurately weighed sample (1-5 mg) of high-purity propyl
valerate is hermetically sealed in an aluminum pan.

o Apparatus: A calibrated differential scanning calorimeter equipped with a cooling system
(e.g., liquid nitrogen) is used.

e Procedure:
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o The sample is cooled to a temperature well below the expected melting point (e.g., -100
°C) at a controlled rate (e.g., 10 °C/min).

o The sample is then heated at a slow, constant rate (e.g., 1-2 °C/min) through the melting
transition.

o The heat flow to the sample is recorded as a function of temperature.

o Data Analysis: The melting point is determined as the onset temperature of the melting
endotherm on the resulting thermogram. The peak temperature of the endotherm is also
often reported.

Determination of Boiling Point

The boiling point can be determined using a variety of methods, including ebulliometry or
distillation.

Methodology (Ebulliometry):

o Apparatus: A Swietoslawski-type ebulliometer, which allows for the measurement of the
boiling point of a liquid under controlled pressure, is used. The apparatus is equipped with a
precision thermometer and a manostat.

e Procedure:
o A sample of propyl valerate is placed in the ebulliometer.
o The system is brought to a stable, controlled pressure (e.g., atmospheric pressure).

o The liquid is heated until it boils, and the temperature of the vapor-liquid equilibrium is
recorded.

o Data Analysis: The stable temperature reading during boiling is recorded as the boiling point
at the measured pressure.

Determination of Vapor Pressure
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Vapor pressure can be measured using static or dynamic methods. The static method involves
measuring the pressure of the vapor in equilibrium with the liquid at a given temperature.

Methodology (Static Method):

o Apparatus: A static vapor pressure apparatus consists of a sample cell connected to a
pressure transducer and a temperature-controlled bath.

e Procedure:

[¢]

A degassed sample of propyl valerate is introduced into the sample cell.

[¢]

The cell is immersed in a constant-temperature bath, and the system is allowed to reach
thermal equilibrium.

[¢]

The pressure of the vapor in the headspace above the liquid is measured using the
pressure transducer.

o

Measurements are repeated at various temperatures to obtain the vapor pressure curve.

o Data Analysis: The measured pressure at each temperature is recorded. The data can be
fitted to a suitable vapor pressure equation, such as the Antoine equation, to allow for
interpolation and extrapolation.

Determination of Density

The density of liquid propyl valerate can be accurately determined using a pycnometer or a
vibrating tube densitometer.

Methodology (Pycnometer):
o Apparatus: A calibrated pycnometer of a known volume.
e Procedure:

o The empty pycnometer is weighed.
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o The pycnometer is filled with propyl valerate, ensuring no air bubbles are trapped, and
weighed again.

o The temperature of the sample is maintained at a constant, known value (e.g., 20 °C)
during the measurement.

o Data Analysis: The density is calculated by dividing the mass of the propyl valerate by the
calibrated volume of the pycnometer.

Determination of Refractive Index

The refractive index is a measure of how light propagates through a substance and is a
characteristic property.

Methodology (Abbe Refractometer):

o Apparatus: An Abbe refractometer, which is a common instrument for measuring the
refractive index of liquids.

e Procedure:
o Afew drops of propyl valerate are placed on the prism of the refractometer.

o The prism is closed, and the instrument is adjusted to bring the dividing line between the
light and dark fields into focus on the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale.

o The temperature is controlled and recorded, as the refractive index is temperature-
dependent.

Synthesis of Propyl Valerate

Propyl valerate is typically synthesized by the Fischer esterification of valeric acid with
propanol in the presence of an acid catalyst.[7]

Methodology:

o Reactants: Valeric acid, propanol, and a strong acid catalyst (e.g., sulfuric acid).
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e Procedure:

(¢]

Valeric acid and an excess of propanol are combined in a round-bottom flask.
o A catalytic amount of sulfuric acid is added.
o The mixture is refluxed for a set period to drive the reaction to completion.

o The reaction mixture is then cooled and washed with a sodium bicarbonate solution to
neutralize the acid catalyst and any unreacted valeric acid.

o The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and
purified by distillation.

o Characterization: The purity and identity of the synthesized propyl valerate are confirmed
using techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear
magnetic resonance (NMR) spectroscopy.

Visualizations

To aid in the understanding of the experimental and logical processes involved in the study of
propyl valerate, the following diagrams are provided.
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Figure 1: Experimental workflow for the synthesis and characterization of propyl valerate.

Valeric Acid

(CHS(CHASCOOR) ™ [ R "
Propanol Carboxylic Add ilic Attack e Propyl Valerate N TPTSYSICIN.  (Acid Catalyst)
(CH3CH2CH20H) by Propanol Deprotonation (CH(CH2)sCOOCH:CH2CH3)
P

Intermediate Proton Transfer H Elimination of H20

Water (Hz0)

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b086924?utm_src=pdf-body-img
https://www.benchchem.com/product/b086924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Figure 2: Logical steps of the Fischer esterification mechanism for propyl valerate synthesis.

Conclusion

This technical guide has provided a detailed overview of the thermodynamic properties of
propyl valerate, along with comprehensive experimental protocols for their determination. The
presented data and methodologies are intended to be a valuable resource for researchers,
scientists, and drug development professionals working with this and similar ester compounds.
The provided visualizations offer a clear summary of the experimental workflow and the
underlying reaction mechanism for its synthesis. Accurate knowledge of these properties is
fundamental for the successful application of propyl valerate in various scientific and industrial
contexts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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